Cas no 2227706-65-0 ((2R)-1-(3-bromo-2-fluorophenyl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-2-fluorophenyl)propan-2-ol
• CAS No: 2227706-65-0
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5800360
• PubChem ID: 95757294
• Update Time: 2024-01-09

(2R)-1-(3-bromo-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-2-fluorophenyl)propan-2-ol
• EN300-1904700
• 2227706-65-0

• Inchi： 1S/C9H10BrFO/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3/t6-/m1/s1
• InChI Key： SXKDBNOKSDWGBN-ZCFIWIBFSA-N
• SMILES： BrC1=CC=CC(=C1F)C[C@@H](C)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes